N-Hydroxy-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetimidamide

• IUPAC Name: N'-hydroxy-2-(2-oxo-1,3-benzoxazol-3-yl)ethanimidamide
• InChI: InChI=1S/C9H9N3O3/c10-8(11-14)5-12-6-3-1-2-4-7(6)15-9(12)13/h1-4,14H,5H2,(H2,10,11)
• InChI Key: YQBLNMICYQAGMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=NO)N
• Isomeric SMILES: C1=CC=C2C(=C1)N(C(=O)O2)C/C(=N/O)/N
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol

Description

Oxazol-2(3H)-ones, which is a class of compounds that N-Hydroxy-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetimidamide might belong to, play a significant role in the fields of organic synthesis and drug development.

Synthesis Analysis

The classical synthesis of oxazol-2(3H)-one derivatives requires high temperatures, metal catalysts, complex substrates, or multi-step reactions. A concise synthesis of oxazol-2(3H)-ones from readily available diazo compounds and sulfilimines through a tandem rearrangement/aziridination/ring-expansion reaction in the absence of any catalyst and additive has been reported.

Chemical Reactions Analysis

Oxazol-2(3H)-ones can be synthesized from readily available diazo compounds and sulfilimines through a tandem rearrangement/aziridination/ring-expansion reaction.

Future Directions

The development of novel anthelmintic compounds is an urgent need due to the development of drug-resistant nematode strains. The bioavailability, pharmacokinetics, and absorption of these compounds should be studied further to provide information for their future efficacy improvement.